molecular formula C19H21N5OS B2630610 N-((4-cyclohexylthiazol-2-yl)methyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide CAS No. 2034540-97-9

N-((4-cyclohexylthiazol-2-yl)methyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide

Cat. No. B2630610
CAS RN: 2034540-97-9
M. Wt: 367.47
InChI Key: VTKAGKOOXJESAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-((4-cyclohexylthiazol-2-yl)methyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide, also known as CTZ0016, is a novel compound that has gained attention in the scientific community for its potential applications in various fields.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has focused on developing efficient synthetic routes for producing heterocyclic compounds, which are pivotal in drug discovery and development. For instance, Kumar et al. (2012) and (2013) described methodologies for synthesizing 2-phenyl-4,5-substituted oxazoles and 2,4,5-trisubstituted thiazoles, respectively, through copper-catalyzed intramolecular cyclization and chemoselective thionation-cyclization of functionalized enamides. These processes illustrate the versatility of similar chemical frameworks in accessing a wide range of biologically relevant heterocycles (Kumar et al., 2012); (Kumar et al., 2013).

Antimicrobial and Antifungal Activities

Compounds with similar structural motifs have been investigated for their antimicrobial and antifungal activities. For example, Patel and Patel (2015) synthesized benzamide derivatives displaying significant antibacterial and antifungal properties, highlighting the potential of these chemical frameworks in developing new antimicrobial agents (Patel & Patel, 2015).

Anticancer Applications

Derivatives of triazole and related heterocycles have been explored for their anticancer properties. Lei et al. (2014) reported on the synthesis and crystal structure of novel nucleosides based on 1,2,4-triazole, indicating potential anticancer applications. Such studies underscore the importance of these compounds in the development of novel anticancer therapies (Lei et al., 2014).

Inhibitor of Apoptosis Proteins (IAP) Antagonists

In the context of cancer treatment, compounds with related structural features have been designed as potent inhibitors of apoptosis proteins (IAP) antagonists. GDC-0917, a second-generation IAP antagonist, represents a breakthrough in targeting cancer cell survival mechanisms, demonstrating the relevance of such chemical structures in designing effective cancer therapies (Wong et al., 2013).

properties

IUPAC Name

N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-2-phenyltriazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21N5OS/c25-19(16-11-21-24(23-16)15-9-5-2-6-10-15)20-12-18-22-17(13-26-18)14-7-3-1-4-8-14/h2,5-6,9-11,13-14H,1,3-4,7-8,12H2,(H,20,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VTKAGKOOXJESAO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)C2=CSC(=N2)CNC(=O)C3=NN(N=C3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21N5OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

367.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.